6-beta-Naloxol D5 hydrochloride
Description
6-beta-Naloxol D5 hydrochloride is the deuterium labeled 6-beta-Naloxol, which is an opioid antagonist closely related to naloxone.
Scientific Research Applications
Transdermal Drug Delivery
6-Beta-Naloxol D5 hydrochloride, as a metabolite of naltrexone, has shown potential in transdermal drug delivery systems. Studies have explored its effectiveness in transdermal patches for treating alcohol dependence and opioid abuse. For example, a study on hairless guinea pigs showed that a transdermal codrug of 6-beta-naloxol linked to hydroxybupropion could effectively penetrate the skin and maintain steady-state plasma concentrations, suggesting its viability for treating alcohol and opioid dependence (Kiptoo et al., 2008). Another study highlighted the enhanced transdermal delivery of 6-beta-naloxol using a codrug approach, which significantly improved its flux across human skin compared to 6-beta-naloxol base (Kiptoo et al., 2006).
Microneedle-Assisted Delivery
Research has also focused on microneedle-assisted transdermal delivery for 6-beta-naloxol. A study evaluated the enhancement of skin permeation of 6-beta-naloxol's hydrochloride salt using microneedles in guinea pigs. It was found that microneedle treatment could significantly enhance the steady-state plasma concentration of 6-beta-naloxol, indicating the potential of this method for controlled-release delivery in treating alcoholism (Banks et al., 2010).
properties
Product Name |
6-beta-Naloxol D5 hydrochloride |
|---|---|
Molecular Formula |
C19H19D5ClNO4 |
Molecular Weight |
370.88 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
